2-((4-amino-5-(m-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2,5-dichlorophenyl)acetamide

• IUPAC Name: 2-[[4-amino-5-(3-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2,5-dichlorophenyl)acetamide
• InChI: InChI=1S/C17H15Cl2N5OS/c1-10-3-2-4-11(7-10)16-22-23-17(24(16)20)26-9-15(25)21-14-8-12(18)5-6-13(14)19/h2-8H,9,20H2,1H3,(H,21,25)
• InChI Key: LYTUMPRFQPBANC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN=C(N2N)SCC(=O)NC3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C17H15Cl2N5OS
• Molecular Weight: 408.3 g/mol
• CAS No.: 578758-95-9

Description

2-((4-amino-5-(m-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2,5-dichlorophenyl)acetamide is a useful research compound. Its molecular formula is C17H15Cl2N5OS and its molecular weight is 408.3. The purity is usually 95%.
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Biological Activity

2-((4-amino-5-(m-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2,5-dichlorophenyl)acetamide is a synthetic compound belonging to the class of triazole derivatives. Its unique structural features include a triazole ring with an m-tolyl group and a thioacetamide moiety, which are significant for its potential biological activities. This article explores the biological activity of this compound, including its pharmacological properties and mechanisms of action.

Chemical Structure and Properties

The molecular formula for 2-((4-amino-5-(m-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2,5-dichlorophenyl)acetamide is C₁₃H₁₃Cl₂N₄S. The presence of both nitrogen and sulfur atoms in its structure contributes to its chemical reactivity and biological interactions.

Key Structural Features

Feature	Description
Triazole Ring	A five-membered ring containing three nitrogen atoms
Thioacetamide Moiety	Enhances potential interactions with biological targets
m-Tolyl Group	Increases lipophilicity and potential bioactivity
2,5-Dichlorophenyl Group	May influence binding affinity to target enzymes

Antimicrobial Properties

Research indicates that triazole derivatives exhibit significant antimicrobial activity. Studies have shown that compounds similar to 2-((4-amino-5-(m-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2,5-dichlorophenyl)acetamide can effectively inhibit the growth of various bacterial strains. For instance:

• Antibacterial Activity : Moderate to strong activity has been observed against Salmonella typhi and Bacillus subtilis.

Enzyme Inhibition

The compound's potential as an enzyme inhibitor is noteworthy. It has been evaluated for its inhibitory effects on key enzymes involved in various biological processes:

• Acetylcholinesterase (AChE) : Inhibition of AChE is crucial for treating conditions like Alzheimer's disease. Compounds with similar structures have demonstrated effective inhibition.
• Urease : This enzyme is targeted in the treatment of urease-related infections. The compound has shown strong inhibitory activity against urease, with IC50 values indicating high potency.

Case Studies and Research Findings

Several studies have explored the biological activity of triazole derivatives, providing insights into their mechanisms:

• Study on Antibacterial Activity : A study reported that triazole derivatives exhibited varying degrees of antibacterial efficacy against multiple pathogens. The most active compounds showed IC50 values significantly lower than standard drugs.
• Enzyme Inhibition Assays : Research demonstrated that certain derivatives inhibited AChE with IC50 values ranging from 0.63 µM to 6.28 µM, showcasing their potential as therapeutic agents.
• Docking Studies : Molecular docking studies have elucidated the binding interactions between these compounds and their target enzymes, providing a clearer understanding of their mechanism of action.

Comparative Analysis with Similar Compounds

The biological activity of 2-((4-amino-5-(m-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2,5-dichlorophenyl)acetamide can be compared with other structurally similar compounds:

Compound Name	Structural Features	Biological Activity
4-Amino-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol	Pyridine ring substitution	Antibacterial
4-Amino-5-(phenyl)-4H-1,2,4-triazole-3-thiol	Phenyl group substitution	Moderate enzyme inhibition
4-Amino-5-(o-tolyl)-4H-1,2,4-triazole-3-thiol	o-Tolyl group substitution	Variable antibacterial activity

The mechanisms through which 2-((4-amino-5-(m-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2,5-dichlorophenyl)acetamide exerts its biological effects involve several pathways:

• Enzyme Binding : The compound's structural features enhance its binding affinity to target enzymes such as AChE and urease.
• Cell Membrane Interaction : Its lipophilic nature may facilitate penetration through cell membranes, enhancing its effectiveness against microbial pathogens.
• Signal Modulation : The compound may modulate signaling pathways relevant to disease processes through interaction with specific receptors or enzymes.